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Compound of Interest

Compound Name: Malathion diacid

CAS No.: 1190-28-9

Cat. No.: B072559

Get Quote

Malathion, a non-systemic organophosphorus insecticide, has been extensively used for

decades in agriculture, public health for mosquito control, and residential settings.[1][2] Its

environmental fate, particularly its persistence in aquatic systems, is a critical area of study for

assessing ecological risk. When malathion enters a water body, it undergoes degradation

through several processes, with hydrolysis being a predominant pathway.[3][4][5] This chemical

breakdown leads to the formation of several metabolites, most notably malathion

monocarboxylic acid and subsequently, malathion dicarboxylic acid (diacid).[2][6]

This guide provides a detailed comparison of the stability of the parent compound, malathion,

and its primary hydrolysis product, malathion diacid, in water. Understanding the profound

differences in their chemical stability under various environmental conditions is paramount for

researchers, environmental scientists, and regulatory bodies. The persistence of these

compounds dictates their potential for transport, bioavailability, and ultimate impact on non-

target aquatic organisms. This document synthesizes experimental data to explain the causality

behind their differing degradation rates and provides standardized protocols for their

evaluation.
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Chemical Identity and Physicochemical Properties
The structural differences between malathion and malathion diacid are fundamental to their

differing chemical behaviors. Malathion is a dicarboxylate ester, which is susceptible to

hydrolysis. The conversion to malathion diacid involves the hydrolytic cleavage of these two

ester linkages, replacing them with more stable carboxylic acid functional groups.

Property Malathion Malathion Diacid

IUPAC Name

diethyl 2-

[(dimethoxyphosphorothioyl)sul

fanyl]butanedioate

2-

[(dimethoxyphosphorothioyl)sul

fanyl]butanedioic acid

CAS Number 121-75-5 1190-33-6

Molecular Formula C₁₀H₁₉O₆PS₂ C₆H₁₁O₆PS₂

Molecular Weight 330.3 g/mol 274.25 g/mol

Water Solubility 145 mg/L at 25°C[3]
Higher than malathion (due to

polar carboxylic acid groups)

Log Kₒw 2.7
Lower than malathion (more

hydrophilic)

Degradation Pathways: From Parent Compound to
Metabolite
The primary abiotic degradation route for malathion in water is hydrolysis.[4][5] This process is

highly dependent on the pH of the water. The ester linkages in the malathion molecule are

susceptible to cleavage, particularly under neutral to alkaline conditions, yielding malathion

monocarboxylic acid (MCA) and then malathion dicarboxylic acid (DCA or diacid).[6][7] While

biodegradation by aquatic microorganisms also plays a significant role, hydrolysis is often the

rate-limiting step in its initial transformation.[7][8] Photolysis (degradation by light) is generally

not considered a major degradation pathway for malathion in water.[1][3]

The oxidative metabolite, malaoxon, which is more toxic than malathion, can also form in the

environment.[8][9] However, this guide focuses on the hydrolytic pathway leading to the diacid
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Caption: Hydrolysis pathway of malathion to its mono- and diacid metabolites.

Comparative Stability Analysis: A Tale of Two
Molecules
The most striking difference between malathion and malathion diacid lies in their response to

environmental pH.

The Decisive Role of pH
Malathion is highly unstable in neutral to alkaline water. Its rate of hydrolysis increases

dramatically as the pH rises.[10] In acidic water, however, malathion is significantly more

persistent.[3][4] This is because the ester hydrolysis is catalyzed by hydroxide ions, which are

abundant in alkaline conditions.

Malathion Diacid, in stark contrast, is vastly more stable than its parent compound, particularly

under the alkaline conditions that rapidly degrade malathion.[4] One study noted that the diacid

was approximately 200 times more stable than malathion under similar alkaline conditions.[4]

The presence of the carboxylate groups in the diacid form makes it much less susceptible to

further hydrolytic degradation.

The following table summarizes reported half-life data for malathion at various pH values,

illustrating this critical relationship.
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pH Temperature (°C) Malathion Half-Life Reference

4.5 Ambient 18 weeks [4]

5 Ambient
~20% degradation in

28 days
[4]

6 Ambient 21 weeks

6.0 Ambient 5.8 weeks [4]

7 Ambient 6.21 days [4]

7.0 Ambient 1.7 weeks [4]

7.4 20 10.5 days [8]

8 Ambient 0.2 weeks (1.4 days)

8.0 Ambient 0.53 weeks (3.7 days) [4]

9 25 11.8 hours [1]

9 Ambient ~12-24 hours [4]

Note: Half-life values can vary based on specific experimental conditions such as water

composition and temperature.

The Influence of Temperature
For malathion, an increase in water temperature accelerates the rate of hydrolysis.[8][10] One

report indicates that for every 10°C increase in temperature, the hydrolysis rate of malathion

increases by a factor of four.[8] For instance, at a pH of 7.4, malathion's half-life was reported

as 10.5 days at 20°C, which decreased to just 1.3 days at 37.5°C.[8] This demonstrates that in

warmer waters, the degradation of the parent malathion will be significantly faster. The stability

of malathion diacid is less affected by temperature compared to the parent compound.

Experimental Protocol: Aqueous Hydrolysis
Stability Study (OECD 111/OPPTS 835.2120)
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To empirically determine and compare the stability of these compounds, a standardized

aqueous hydrolysis study is essential. The following protocol outlines a robust methodology.

Objective: To determine the rate of hydrolytic degradation of malathion and malathion diacid
as a function of pH.

Materials:

Malathion and Malathion Diacid analytical standards (>98% purity)

Sterile, purified water (e.g., Milli-Q)

Sterile buffer solutions:

pH 4.0 (e.g., 0.05 M acetate)

pH 7.0 (e.g., 0.05 M phosphate)

pH 9.0 (e.g., 0.05 M borate)

Acetonitrile or methanol (HPLC grade)

Volumetric flasks, pipettes, and amber glass vials with Teflon-lined caps

Constant temperature incubator or water bath

Analytical instrument (e.g., LC-MS/MS or GC-NPD)

Procedure:

Preparation of Stock Solutions: Prepare a concentrated stock solution of each test substance

(malathion and malathion diacid) in a suitable organic solvent like acetonitrile.

Preparation of Test Solutions:

For each pH (4, 7, 9), add a small, precise volume of the stock solution to the respective

sterile buffer in a volumetric flask to achieve a final concentration well above the analytical
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method's limit of quantitation (e.g., 1-10 mg/L). Ensure the organic solvent volume is

minimal (<1%) to not affect the aqueous properties.

Dispense the test solutions into replicate amber glass vials, leaving minimal headspace.

Include control samples (buffer without test substance) and analytical standards.

Incubation:

Place all vials in a constant temperature incubator, shielded from light, at a controlled

temperature (e.g., 25°C).

Sampling:

At predetermined time intervals (e.g., 0, 2, 6, 24, 48, 96 hours, and weekly thereafter),

withdraw replicate vials for each pH and test substance. The sampling frequency should

be adjusted based on the expected degradation rate (more frequent for pH 9 malathion).

Sample Analysis:

Immediately upon sampling, quench any further reaction if necessary (e.g., by

acidification/basification or freezing).

Analyze the concentration of the parent compound and, if possible, the formation of

degradation products using a validated analytical method.

Data Analysis:

Plot the natural logarithm of the concentration of the test substance versus time for each

pH.

Determine the first-order rate constant (k) from the slope of the regression line.

Calculate the hydrolysis half-life (t₁/₂) using the formula: t₁/₂ = ln(2) / k.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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